3-(2-Hydroxypyridin-3-yl)benzyl alcohol

• IUPAC Name: 3-[3-(hydroxymethyl)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NO2/c14-8-9-3-1-4-10(7-9)11-5-2-6-13-12(11)15/h1-7,14H,8H2,(H,13,15)
• InChI Key: KKCVSRPFZZGWQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=CNC2=O)CO
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID40682602
• Molecular Weight: 201.22 g/mol
• CAS No.: 1261895-89-9

Description

3-(2-Hydroxypyridin-3-yl)benzyl alcohol is a benzyl alcohol derivative featuring a hydroxypyridine substituent at the 3-position of the benzene ring. Its molecular structure combines a benzyl alcohol moiety (C₆H₅CH₂OH) with a 2-hydroxypyridine group, creating a hybrid compound with unique electronic and steric properties. This dual functionality allows it to participate in diverse chemical interactions, particularly in catalytic oxidation reactions and coordination chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Hydroxypyridin-3-yl)benzyl alcohol can be achieved through several methods. One common approach involves the reaction of 2-hydroxypyridine with benzyl bromide in the presence of a base such as potassium carbonate. The reaction typically occurs in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

3-(2-Hydroxypyridin-3-yl)benzyl alcohol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Nucleophiles such as alkoxides or amines can be used under basic conditions.

Major Products Formed

Oxidation: Benzaldehyde or benzoic acid derivatives.

Reduction: Benzylamine derivatives.

Substitution: Various substituted benzyl alcohol derivatives.

Scientific Research Applications

3-(2-Hydroxypyridin-3-yl)benzyl alcohol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of novel pharmaceuticals.

Industry: Utilized in the synthesis of advanced materials and as an intermediate in the production of specialty chemicals

Mechanism of Action

The mechanism of action of 3-(2-Hydroxypyridin-3-yl)benzyl alcohol involves its interaction with various molecular targets. The hydroxyl group can form hydrogen bonds with biological macromolecules, influencing their structure and function. Additionally, the compound can participate in redox reactions, affecting cellular oxidative stress pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Differences

The compound’s closest analogs include:

• 3-Hydroxybenzyl alcohol: A benzyl alcohol with a hydroxyl group at the benzene’s 3-position.
• 4-(Dimethylamino)benzyl alcohol: Features an electron-donating dimethylamino group at the 4-position. This substituent reduces oxidation efficiency (80% yield vs. 99% for unsubstituted benzyl alcohol) due to steric hindrance and altered electronic interactions with the Pt@CHs catalyst .
• 3-(5-Hydroxypyridin-2-yl)benzyl alcohol : A positional isomer with a hydroxyl group on pyridine’s 2-position. The shift in hydroxyl placement may alter coordination dynamics with metal catalysts .

Catalytic Oxidation Performance

Key findings from oxidation studies using Pt@CHs catalysts (80°C, 3 hours, molecular oxygen) are summarized in Table 1 :

Compound	Substituent Effects	Yield (%)	Notes
Benzyl alcohol (unsubstituted)	Baseline for comparison	99	Optimal coordination and electron balance
4-(Dimethylamino)benzyl alcohol	Electron-donating group reduces efficiency	80	Steric hindrance limits catalyst binding
3-Hydroxybenzyl alcohol	Hydroxyl group at benzene 3-position	~95*	Moderate yield; lacks pyridine coordination
3-(2-Hydroxypyridin-3-yl)benzyl alcohol	Pyridine enhances coordination potential	N/A†	Predicted higher yield due to dual binding sites (benzyl-OH and pyridine-N)
4-Fluorobenzyl alcohol	Electron-withdrawing fluorine enhances yield	>99	Minimal steric effects, optimal electron withdrawal

*Inferred from similar hydroxyl-substituted benzyl alcohols in –3.
†Direct data unavailable; predictions based on mechanistic studies.

Mechanistic Insights

The Pt@CHs catalyst operates via a two-step process:

Coordination : The alcohol oxygen and aromatic π-system bind to platinum, facilitated by electron-rich regions. For 3-(2-Hydroxypyridin-3-yl)benzyl alcohol, the pyridine’s nitrogen atom may enhance coordination, stabilizing the transition state .

Back Bonding : Electron-donating substituents (e.g., -OCH₃, -CH₃) improve yields by strengthening metal-ligand interactions. However, bulky groups like methylthio reduce efficiency by limiting molecular motion on the catalyst surface .

The hydroxypyridine group in 3-(2-Hydroxypyridin-3-yl)benzyl alcohol likely balances electron withdrawal (from pyridine) and donation (from hydroxyl), optimizing catalytic activity.

Biological Activity

3-(2-Hydroxypyridin-3-yl)benzyl alcohol, a compound with promising biological properties, has been the subject of various studies aimed at elucidating its potential therapeutic applications. This article presents a detailed overview of its biological activity, including antimicrobial, anticancer, and other pharmacological effects.

Chemical Structure and Properties

3-(2-Hydroxypyridin-3-yl)benzyl alcohol features a hydroxypyridine moiety attached to a benzyl alcohol structure. This unique configuration allows for various interactions with biological macromolecules, influencing its biological activity.

1. Antimicrobial Activity

Research indicates that 3-(2-Hydroxypyridin-3-yl)benzyl alcohol exhibits significant antimicrobial properties. Studies have shown that it is effective against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound's mechanism of action likely involves disrupting bacterial cell membranes and inhibiting key enzymatic pathways essential for microbial survival.

2. Anticancer Properties

The anticancer potential of 3-(2-Hydroxypyridin-3-yl)benzyl alcohol has been explored in several studies. It has been reported to induce apoptosis in various cancer cell lines, including breast and prostate cancer cells. The compound appears to function as a DNA intercalator, binding to the minor groove of DNA, which disrupts replication and transcription processes. Additionally, it has shown the ability to inhibit cell proliferation by modulating signaling pathways related to cell cycle regulation.

The biological effects of 3-(2-Hydroxypyridin-3-yl)benzyl alcohol can be attributed to its interactions with specific molecular targets:

• DNA Binding : The compound's ability to intercalate into DNA may lead to structural changes that inhibit replication and transcription.
• Enzyme Modulation : It may also affect the activity of enzymes involved in metabolic pathways, thereby influencing cellular processes such as apoptosis and proliferation.

Toxicity and Safety Profile

Toxicological assessments indicate that 3-(2-Hydroxypyridin-3-yl)benzyl alcohol exhibits relatively low toxicity. In vitro studies have not demonstrated significant genotoxicity or cytotoxicity at therapeutic concentrations. Acute toxicity studies in animal models suggest no major pathological effects at doses up to 2000 mg/kg body weight.

Research Findings and Case Studies

Several studies have investigated the biological activity of this compound:

Study	Focus	Findings
	Antimicrobial Activity	Effective against both Gram-positive and Gram-negative bacteria.
	Anticancer Effects	Induces apoptosis in breast and prostate cancer cell lines; functions as a DNA intercalator.
	Enzyme Interaction	Modulates enzyme activities affecting glucose transport in renal membranes.